Cas no 1223905-65-4 (1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione)

1-(4-Fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione is a fluorinated diazaspiro compound featuring a thione functional group, which may confer unique reactivity in organic synthesis or medicinal chemistry applications. The presence of fluorine atoms on both the benzoyl and phenyl substituents enhances its potential as a versatile intermediate, offering improved metabolic stability and binding affinity in biologically active molecules. The spirocyclic structure contributes to conformational rigidity, which can be advantageous in the design of selective inhibitors or ligands. This compound’s thione group provides a reactive handle for further derivatization, making it valuable for heterocyclic synthesis or as a precursor in pharmaceutical development.
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione structure
1223905-65-4 structure
Product Name:1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione
CAS No:1223905-65-4
MF:C20H16F2N2OS
MW:370.415650367737
CID:5950816
PubChem ID:50743950
Update Time:2025-07-01

1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione
    • 1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
    • (4-fluorophenyl)-[2-(4-fluorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]methanone
    • AKOS004915665
    • 1223905-65-4
    • F6548-1514
    • Inchi: 1S/C20H16F2N2OS/c21-15-7-3-13(4-8-15)17-19(26)24(20(23-17)11-1-2-12-20)18(25)14-5-9-16(22)10-6-14/h3-10H,1-2,11-12H2
    • InChI Key: HJVBKMYBHIWUPB-UHFFFAOYSA-N
    • SMILES: S=C1C(C2C=CC(=CC=2)F)=NC2(CCCC2)N1C(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 370.09514064g/mol
  • Monoisotopic Mass: 370.09514064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 64.8Ų

1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6548-1514-2μmol
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
2μmol
$57.0 2023-09-08
Life Chemicals
F6548-1514-5μmol
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
5μmol
$63.0 2023-09-08
Life Chemicals
F6548-1514-10μmol
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
10μmol
$69.0 2023-09-08
Life Chemicals
F6548-1514-20μmol
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
20μmol
$79.0 2023-09-08
Life Chemicals
F6548-1514-1mg
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
1mg
$54.0 2023-09-08
Life Chemicals
F6548-1514-2mg
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
2mg
$59.0 2023-09-08
Life Chemicals
F6548-1514-3mg
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
3mg
$63.0 2023-09-08
Life Chemicals
F6548-1514-4mg
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
4mg
$66.0 2023-09-08
Life Chemicals
F6548-1514-5mg
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
5mg
$69.0 2023-09-08
Life Chemicals
F6548-1514-10mg
1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
1223905-65-4
10mg
$79.0 2023-09-08

Additional information on 1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione

1-(4-Fluorobenzoyl)-3-(4-Fluorophenyl)-1,4-Diazaspiro[4.4]non-3-ene-2-thione: A Comprehensive Overview

1-(4-Fluorobenzoyl)-3-(4-Fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione, commonly referred to by its CAS number CAS No. 1223905-65-4, is a highly specialized organic compound with a complex structure and intriguing chemical properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a unique structural framework that often imparts distinctive chemical reactivity and biological activity.

The molecular structure of this compound is composed of a spiro ring system fused with a diazine (two nitrogen atoms in a six-membered ring) and a thione group (a sulfur atom double-bonded to carbon). The presence of fluorine atoms at the para positions of both the benzoyl and phenyl groups introduces additional electronic effects, which can significantly influence the compound's physical and chemical properties. These fluorine substituents are known to enhance lipophilicity and can play a crucial role in modulating biological activity.

Recent studies have highlighted the potential of this compound in various fields, particularly in medicinal chemistry and materials science. Its spiro structure has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for drug development. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead molecule for anti-cancer therapies.

In addition to its pharmacological applications, the compound's unique structure has also caught the attention of materials scientists. The thione group and fluorinated aromatic rings contribute to its thermal stability and electronic properties, making it a viable candidate for advanced materials such as high-performance polymers or optoelectronic devices.

The synthesis of 1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions, followed by functionalization with the benzoyl and phenyl groups. The use of fluorinated aromatic precursors ensures the incorporation of the fluorine atoms at specific positions, which is critical for achieving the desired electronic properties.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided valuable insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, CAS No. 1223905-65-4, or 1-(4-fluorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione, represents a fascinating example of how complex molecular architectures can lead to innovative applications in both medicine and materials science. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.